Cas no 1379811-94-5 (2-oxa-7-azaspiro[3.5]nonane; oxalic acid)

2-Oxa-7-azaspiro[3.5]nonane is a heterocyclic spiro compound featuring both oxygen and nitrogen within its fused ring structure, offering a rigid scaffold for pharmaceutical and agrochemical applications. Its spirocyclic framework enhances molecular stability and provides unique steric properties, making it valuable in ligand design and drug discovery. When paired with oxalic acid, the resulting salt or complex can improve solubility and crystallinity, facilitating purification and formulation processes. This combination is particularly useful in synthesizing bioactive intermediates, where controlled reactivity and structural precision are critical. The compound’s versatility and synthetic accessibility make it a practical choice for researchers developing novel small-molecule therapeutics or functional materials.

2-oxa-7-azaspiro[3.5]nonane; oxalic acid structure

1379811-94-5 structure

Product Name:2-oxa-7-azaspiro[3.5]nonane; oxalic acid

CAS No:1379811-94-5

MF:C₉H₁₅NO₅

MW:217.219103097916

MDL:MFCD20922761

CID:1005682

PubChem ID:70700252

Update Time:2025-06-07

2-oxa-7-azaspiro[3.5]nonane; oxalic acid Chemical and Physical Properties

Names and Identifiers

- 2-Oxa-7-azaspiro[3.5]nonane oxalate
- 2-Oxa-7-azaspiro[3.5]nonane hemioxalate
- 2-oxa-7-azaspiro[3.5]nonane; oxalic acid
- 2-Oxa-7-aza-spiro[3.5]nonane oxalate
- AMY41972
- AS-67592
- CS-0183408
- EN300-134826
- Oxalic acid--2-oxa-7-azaspiro[3.5]nonane (1/1)
- DTXSID70743134
- 2-Oxa-7-azaspiro[3.5]nonane, ethanedioate (1:1)
- 1379811-94-5
- AKOS015999715
- SCHEMBL15400025
- 2-Oxa-7-azaspiro[3.5]nonane oxalic acid
- 2-Oxa-7-azaspiro[3.5]nonaneoxalate
- 2-OXA-7-AZASPIRO[3.5]NONANE,OXALIC ACID
- 2-Oxa-7-azaspiro[3.5]nonane oxalate, 97%
- MDL： MFCD20922761
- Inchi： 1S/C7H13NO.C2H2O4/c1-3-8-4-2-7(1)5-9-6-7;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
- InChI Key： KFMUWBFXUTUOEX-UHFFFAOYSA-N
- SMILES： O1CC2(C1)CCNCC2.OC(C(=O)O)=O

Computed Properties

Exact Mass: 217.09502258g/mol
Monoisotopic Mass: 217.09502258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.9Å²

2-oxa-7-azaspiro[3.5]nonane; oxalic acid Security Information

Safety Instruction： 24/25
Storage Condition：Sealed in dry,2-8°C

2-oxa-7-azaspiro[3.5]nonane; oxalic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000030-5g	2-Oxa-7-azaspiro[3.5]nonaneoxalate	1379811-94-5	95%	5g	603.57 USD	2021-06-15
Chemenu	CM139539-5g	2-oxa-7-azaspiro[3.5]nonane oxalate	1379811-94-5	95%	5g	$594	2021-08-05
TRC	O752188-5mg	2-Oxa-7-azaspiro[3.5]nonane Oxalate	1379811-94-5		5mg	$ 81.00	2023-09-06
TRC	O752188-10mg	2-Oxa-7-azaspiro[3.5]nonane Oxalate	1379811-94-5		10mg	$ 127.00	2023-09-06
TRC	O752188-25mg	2-Oxa-7-azaspiro[3.5]nonane Oxalate	1379811-94-5		25mg	$ 236.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O882869-50mg	2-Oxa-7-azaspiro[3.5]nonane Oxalate	1379811-94-5	97%	50mg	￥837.00	2022-09-01
Chemenu	CM139539-250mg	2-oxa-7-azaspiro[3.5]nonane oxalate	1379811-94-5	95%	250mg	$***	2023-03-30
BAI LING WEI Technology Co., Ltd.	1548995-50MG	2-Oxa-7-azaspiro[3.5]nonane hemioxalate, 97%	1379811-94-5	97%	50MG	￥ 890	2022-04-26
BAI LING WEI Technology Co., Ltd.	1548995-250MG	2-Oxa-7-azaspiro[3.5]nonane hemioxalate, 97%	1379811-94-5	97%	250MG	￥ 2640	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O882869-250mg	2-Oxa-7-azaspiro[3.5]nonane Oxalate	1379811-94-5	97%	250mg	￥2,482.20	2022-09-01